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Compound of Interest |

5-Chloro-1-ethyl-2-methyl-1H-
Compound Name:

imidazole
CAS No.: 4897-22-7
Cat. No.: B180949

Get Quote

The imidazole ring system is a cornerstone of medicinal chemistry and materials science. As a

fundamental component of natural products like the amino acid histidine, purines in DNA, and
histamine, its biological relevance is profound[1]. This five-membered aromatic heterocycle,
also known as 1,3-diazole, is prized for its unique electronic properties and ability to engage in
various biological interactions[1][2]. Consequently, imidazole derivatives have been
successfully developed into a wide array of therapeutic agents, demonstrating antibacterial,
antifungal, anti-inflammatory, and antitumor activities[1]. The polarity of the imidazole core can
also enhance the solubility of drug candidates, a critical factor in pharmaceutical
development[2]. 5-Chloro-1-ethyl-2-methyl-1H-imidazole is a specific derivative within this
versatile class, offering a unique combination of substituents that make it a valuable building
block for novel chemical entities. This guide provides a comprehensive technical overview of its
molecular characteristics, synthesis, handling, and applications for researchers and drug
development professionals.

Core Molecular and Physicochemical Properties
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5-Chloro-1-ethyl-2-methyl-1H-imidazole is a substituted imidazole with the chemical formula
CeHoCIN2 and a molecular weight of approximately 144.60 g/mol [3][4][5]. Its identity is
unequivocally established by its CAS Number, 4897-22-7[3][4][5]. The compound exists as a
liquid at room temperature[3][4].

Table 1: Kev Physicochemical

Property Value Source(s)
Molecular Weight 144.60 g/mol [4115]
Molecular Formula CeHoCIN2 [31[41[5]
Physical Form Liquid [3]

Density 1.141 g/mL at 25 °C [31[41[6]
Boiling Point 101 °C at 12 mmHg [31[4]
Refractive Index n20/D 1.499 [31[41[6]
Flash Point 96 °C (205 °F) [31[7]

pKa (Predicted) 6.06 £ 0.34 [3]

The structure incorporates a chloro group at the 5-position, an ethyl group at the 1-position
(one of the nitrogen atoms), and a methyl group at the 2-position of the imidazole ring. This
specific arrangement of substituents dictates its reactivity and potential applications.

Caption: Chemical structure of 5-Chloro-1-ethyl-2-methyl-1H-imidazole.

Synthesis and Characterization
Synthetic Pathways

The synthesis of substituted imidazoles can be achieved through various established methods.
One notable route is the Wallach synthesis, which involves the reaction of N,N'-disubstituted
oxamides with phosphorus pentachloride to form a chlorinated intermediate. This intermediate
is then reduced to yield the corresponding imidazole[8]. For 5-Chloro-1-ethyl-2-methyl-1H-
imidazole, a plausible precursor would be N,N'-diethyl oxamide, which upon reaction, yields a
chloro-imidazole that can be further processed]8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Synthesis and therapeutic potential of imidazole containing compounds - PMC
[pmc.ncbi.nim.nih.gov]

¢ 2. Synthesis, characterization and in silico studies of novel multifunctional imidazole-thiazole
hybrids with potent antimicrobial and anticancer properties - PMC [pmc.ncbi.nim.nih.gov]

. 5-CHLORO-1-ETHYL-2-METHYLIMIDAZOLE | 4897-22-7 [chemicalbook.com]
. 5-Chloro-1-ethyl-2-methylimidazole 99 4897-22-7 [sigmaaldrich.com]

. scbt.com [scbt.com]

. echemi.com [echemi.com]

. echemi.com [echemi.com]

°
[e0] ~ » ol S w

. tsijournals.com [tsijournals.com]

¢ To cite this document: BenchChem. [Introduction: The Significance of the Imidazole
Scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180949/docs#introduction-the-significance-of-the-
imidazole-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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